Cas no 1691614-19-3 (1-iodo-2-(2-methylpentyl)oxycyclopentane)

• Product Name: 1-iodo-2-(2-methylpentyl)oxycyclopentane
• CAS No: 1691614-19-3
• MF: C₁₁H₂₁IO
• MW: 296.188316106796
• CID: 6366185
• PubChem ID: 103285100
• Update Time: 2025-06-13

1-iodo-2-(2-methylpentyl)oxycyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(2-methylpentyl)oxycyclopentane
• 1691614-19-3
• EN300-1133891
• 1-iodo-2-[(2-methylpentyl)oxy]cyclopentane

• Inchi： 1S/C11H21IO/c1-3-5-9(2)8-13-11-7-4-6-10(11)12/h9-11H,3-8H2,1-2H3
• InChI Key： JVXNRVRDUANLRL-UHFFFAOYSA-N
• SMILES： IC1CCCC1OCC(C)CCC

Computed Properties

• Exact Mass: 296.06371g/mol
• Monoisotopic Mass: 296.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-iodo-2-(2-methylpentyl)oxycyclopentane

Research Brief on 1-iodo-2-(2-methylpentyl)oxycyclopentane (CAS: 1691614-19-3): Recent Advances and Applications

The compound 1-iodo-2-(2-methylpentyl)oxycyclopentane (CAS: 1691614-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated cyclopentane derivative exhibits unique structural and chemical properties, making it a promising candidate for various applications, including drug discovery, chemical synthesis, and material science. Recent studies have explored its potential as a versatile building block in organic synthesis and its role in modulating biological targets.

One of the key areas of interest is the compound's utility in the synthesis of complex organic molecules. Researchers have demonstrated that 1-iodo-2-(2-methylpentyl)oxycyclopentane can serve as an effective intermediate in the construction of cyclopentane-based scaffolds, which are prevalent in many biologically active compounds. Its iodine moiety provides a handle for further functionalization through cross-coupling reactions, enabling the rapid assembly of diverse molecular architectures. Recent publications highlight its use in palladium-catalyzed Suzuki-Miyaura and Heck reactions, showcasing its versatility in modern synthetic chemistry.

In the realm of medicinal chemistry, preliminary studies have investigated the biological activity of derivatives derived from 1-iodo-2-(2-methylpentyl)oxycyclopentane. These derivatives have shown moderate inhibitory effects against certain enzymes and receptors, suggesting potential therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs targeting the adenosine A_2A receptor, with some compounds exhibiting promising binding affinities. Further optimization of these structures could lead to the development of novel therapeutics for neurological disorders.

Another noteworthy application of this compound lies in its role as a chiral auxiliary in asymmetric synthesis. The presence of the 2-methylpentyloxy group introduces a stereocenter, which can influence the stereochemical outcome of subsequent reactions. Recent work has explored its use in the enantioselective synthesis of natural products and pharmaceuticals, with encouraging results. For example, a research group at the University of Tokyo successfully employed this compound in the asymmetric synthesis of a key intermediate for a prostaglandin derivative, achieving high enantiomeric excess.

Despite these advances, challenges remain in the large-scale production and purification of 1-iodo-2-(2-methylpentyl)oxycyclopentane. Current synthetic routes often involve multi-step procedures with moderate yields, prompting ongoing efforts to develop more efficient methodologies. Recent innovations in flow chemistry and catalytic processes show promise in addressing these limitations, as highlighted in a 2024 review article in Organic Process Research & Development.

In conclusion, 1-iodo-2-(2-methylpentyl)oxycyclopentane (CAS: 1691614-19-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire new applications across multiple disciplines. Future research directions may include the exploration of its biological activity in more detail, the development of greener synthetic routes, and its integration into drug discovery pipelines. As the field progresses, this compound is likely to play an increasingly important role in the design of novel therapeutics and functional materials.